Cas no 3343-70-2 (D-Glucose-1-18O(6CI,8CI,9CI))

• Product Name: D-Glucose-1-18O(6CI,8CI,9CI)
• CAS No: 3343-70-2
• MF: C₆H₁₂O₆
• MW: 182.155643463135
• CID: 304624
• PubChem ID: 131877923
• Update Time: 2024-10-29

D-Glucose-1-18O(6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucose-1-18O(6CI,8CI,9CI)
• D-[1-18O]GLUCOSE
• D-Glucose-18O
• 3343-70-2
• HY-B0389S29
• CS-0498138
• (2R,3S,4R,5R)-2,3,4,5,6-Pentahydroxyhexanal-18O

• Inchi： 1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6?/m1/s1/i11+2
• InChI Key： WQZGKKKJIJFFOK-HFKAGJKYSA-N
• SMILES： [C@H]1(O)C([18OH])O[C@H](CO)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 182.06763309g/mol
• Monoisotopic Mass: 182.06763309g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 110.38000
• LogP: -3.22140